Cas no 2171827-10-2 (1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol)
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol
- 2171827-10-2
- EN300-1282529
-
- Inchi: 1S/C13H19ClO/c1-9(2)6-12(15)8-11-4-5-13(14)10(3)7-11/h4-5,7,9,12,15H,6,8H2,1-3H3
- InChI Key: QYABASNCLYNZLF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)CC(CC(C)C)O
Computed Properties
- Exact Mass: 226.1124429g/mol
- Monoisotopic Mass: 226.1124429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282529-1.0g |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1282529-50mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-100mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 100mg |
$615.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-250mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 250mg |
$642.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-500mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 500mg |
$671.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-1000mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 1000mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-2500mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 2500mg |
$1370.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-5000mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 5000mg |
$2028.0 | 2023-10-01 | ||
| Enamine | EN300-1282529-10000mg |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol |
2171827-10-2 | 10000mg |
$3007.0 | 2023-10-01 |
1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol
Introduction to 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol (CAS No. 2171827-10-2)
1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol, with the CAS number 2171827-10-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl group and a branched aliphatic chain. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.
The chemical structure of 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol consists of a 4-chloro-3-methylphenyl moiety attached to a 4-methylpentan-2-ol group. The presence of the chlorine and methyl substituents on the phenyl ring imparts specific electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The alcohol functionality in the aliphatic chain further adds to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.
Recent research has focused on the potential therapeutic applications of 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties, making it a candidate for the development of new drugs to treat conditions such as chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol demonstrated significant inhibition of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models.
In addition to its anti-inflammatory effects, 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, found that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.
The pharmacokinetic profile of 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol has been another area of interest. Studies have shown that this compound has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an orally administered drug. Additionally, preliminary toxicology studies have indicated that 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol has a low toxicity profile, further supporting its safety for clinical development.
The synthesis of 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the coupling of 4-chloroacetophenone with an appropriate Grignard reagent followed by reduction and functionalization steps to introduce the alcohol group. Advances in synthetic methodologies have led to more efficient and scalable processes, which are crucial for large-scale production and commercialization.
In conclusion, 1-(4-Chloro-3-methylphenyl)-4-methylpentan-2-ol (CAS No. 2171827-10-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its full range of biological activities and optimize its use in clinical settings.
2171827-10-2 (1-(4-chloro-3-methylphenyl)-4-methylpentan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)